Cas no 2229415-55-6 (3-chloro-4-(difluoromethoxy)phenylmethanethiol)

• Product Name: 3-chloro-4-(difluoromethoxy)phenylmethanethiol
• CAS No: 2229415-55-6
• MF: C₈H₇ClF₂OS
• MW: 224.655387163162
• CID: 6443274
• PubChem ID: 165669448
• Update Time: 2025-05-21

3-chloro-4-(difluoromethoxy)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(difluoromethoxy)phenylmethanethiol
• [3-chloro-4-(difluoromethoxy)phenyl]methanethiol
• 2229415-55-6
• EN300-1971409

• Inchi： 1S/C8H7ClF2OS/c9-6-3-5(4-13)1-2-7(6)12-8(10)11/h1-3,8,13H,4H2
• InChI Key： SJJMMIVATOQMGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CS)=C1)OC(F)F

Computed Properties

• Exact Mass: 223.9874200g/mol
• Monoisotopic Mass: 223.9874200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-chloro-4-(difluoromethoxy)phenylmethanethiol

Recent Advances in the Study of 3-Chloro-4-(difluoromethoxy)phenylmethanethiol (CAS: 2229415-55-6)

The compound 3-chloro-4-(difluoromethoxy)phenylmethanethiol (CAS: 2229415-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique chemical properties of 3-chloro-4-(difluoromethoxy)phenylmethanethiol, which make it a promising candidate for the development of novel pharmaceuticals. The compound's structure, featuring a difluoromethoxy group and a thiol moiety, allows for versatile reactivity and interaction with biological targets. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the context of enzyme inhibitors and receptor modulators.

One of the key areas of investigation has been the compound's role in the inhibition of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated that 3-chloro-4-(difluoromethoxy)phenylmethanethiol exhibits significant inhibitory activity against certain proteases and kinases, suggesting its potential utility in the treatment of inflammatory diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for this activity.

In addition to its biological activity, recent advancements in the synthetic methodology for 3-chloro-4-(difluoromethoxy)phenylmethanethiol have been reported. A novel, high-yield synthesis route has been developed, which improves the scalability and purity of the compound. This development is particularly important for its potential industrial application, as it addresses previous challenges related to yield and byproduct formation.

Looking ahead, researchers are optimistic about the therapeutic potential of 3-chloro-4-(difluoromethoxy)phenylmethanethiol and its derivatives. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. The compound's unique chemical profile positions it as a valuable tool for further exploration in drug discovery and development.